Cas no 98476-29-0 (Ethyl 5-cyano-1-(p-tolyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-cyano-1-(p-tolyl)-1H-pyrazole-4-carboxylate
• CAS No: 98476-29-0
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 94847
• PubChem ID: 13772970
• Update Time: 2025-04-18

Ethyl 5-cyano-1-(p-tolyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-1-(p-tolyl)-1H-pyrazole-4-carboxylate
• 5-CYANO-1-P-TOLYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-cyano-1-(4-methylphenyl)pyrazole-4-carboxylate
• ethyl 5-cyano-1-(4-methylphenyl)-4-pyrazolecarboxylate
• FT-0718089
• 98476-29-0
• QNLWYPHPPPTTNM-UHFFFAOYSA-N
• SCHEMBL10340591
• ethyl 5-cyano-1-(4-methylphenyl)-4 pyrazolecarboxylate
• Ethyl5-cyano-1-(p-tolyl)-1H-pyrazole-4-carboxylate
• Ethyl 5-cyano-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate
• DTXSID60548998
• AKOS015909180
• DB-080534

• Inchi： 1S/C14H13N3O2/c1-3-19-14(18)12-9-16-17(13(12)8-15)11-6-4-10(2)5-7-11/h4-7,9H,3H2,1-2H3
• InChI Key： QNLWYPHPPPTTNM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1C#N)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 430.1 °C at 760 mmHg
• Flash Point: 213.9 °C